Cas no 6175-02-6 (Isomaltohexose)

Isomaltohexose is an oligosaccharide composed of six glucose units linked primarily by α(1→6) glycosidic bonds. It is enzymatically derived from starch and functions as a low-digestible carbohydrate. Its key advantages include prebiotic activity, selectively promoting the growth of beneficial gut microbiota such as bifidobacteria and lactobacilli. With a mild sweetness profile and low glycemic index, it is suitable for functional food applications requiring reduced sugar content. Isomaltohexose exhibits high stability under acidic and thermal conditions, making it ideal for processed foods and beverages. Its non-cariogenic properties further support oral health applications. The compound is water-soluble and contributes to texture enhancement in formulations.

Isomaltohexose structure

Product name:Isomaltohexose

CAS No:6175-02-6

MF:C₃₆H₆₂O₃₁

MW:990.858895778656

CID:513395

PubChem ID:188993

Isomaltohexose Chemical and Physical Properties

Names and Identifiers

- LogP
- ISOMALTOHEXAOSE
- 6)-O-a-D-glucopyranosyl-(1&reg
- Isomaltohexose
- O-alpha-D-Glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-6)-O-alpha-D- glucopyranosyl-(1-6)-D-glucose
- 6175-02-6
- O-alpha-D-Glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-6)-D-glucose
- (2R,3S,4R,5R)-2,3,4,5-tetrahydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxymethyl]oxan-2-yl]oxymethyl]oxan-2-yl]oxymethyl]oxan-2-yl]oxyhexanal
- Inchi： 1S/C36H62O31/c37-1-8(39)15(41)16(42)9(40)3-58-32-28(54)23(49)18(44)11(64-32)5-60-34-30(56)25(51)20(46)13(66-34)7-62-36-31(57)26(52)21(47)14(67-36)6-61-35-29(55)24(50)19(45)12(65-35)4-59-33-27(53)22(48)17(43)10(2-38)63-33/h1,8-36,38-57H,2-7H2/t8-,9+,10+,11+,12+,13+,14+,15+,16+,17+,18+,19+,20+,21+,22-,23-,24-,25-,26-,27+,28+,29+,30+,31+,32-,33-,34-,35-,36-/m0/s1
- InChI Key： OITCGTKWORAONZ-UUCUGTBWSA-N
- SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O1)O)O)O)O)O)O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](OC[C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O)O2)O)O)O)O1)O)O)O

Computed Properties

Exact Mass: 990.328
Monoisotopic Mass: 990.328
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 20
Hydrogen Bond Acceptor Count: 31
Heavy Atom Count: 67
Rotatable Bond Count: 20
Complexity: 1490
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 29
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 514
XLogP3: -13.6

Experimental Properties

Density: 1.84
Boiling Point: 1359.9°C at 760 mmHg
Flash Point: 401.1°C
Refractive Index: 1.692
PSA: 513.97000
LogP: -14.25780

Isomaltohexose Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Biosynth	OI15391-10 mg	Isomaltohexaose	6175-02-6	10mg	$1,207.00	2023-01-03
A2B Chem LLC	AG67898-10mg	isomaltohexose	6175-02-6	10mg	$850.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1274611-5mg	Isomaltohexaose	6175-02-6	5mg	￥25200.00	2024-05-06
Biosynth	OI15391-1 mg	Isomaltohexaose	6175-02-6	1mg	$317.63	2023-01-03
Biosynth	OI15391-5 mg	Isomaltohexaose	6175-02-6	5mg	$794.10	2023-01-03
Omicron Biochemicals	HEX-006-0.010g	isomaltohexaose	6175-02-6	0.010g	$750	2025-02-19
Biosynth	OI15391-25 mg	Isomaltohexaose	6175-02-6	25mg	$2,287.00	2023-01-03
Biosynth	OI15391-2 mg	Isomaltohexaose	6175-02-6	2mg	$496.10	2023-01-03

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Related Categories

Additional information on Isomaltohexose

Isomaltohexose (CAS No. 6175-02-6): A Functional Oligosaccharide with Emerging Health Benefits

In the realm of functional carbohydrates, Isomaltohexose (CAS No. 6175-02-6) stands out as a promising oligosaccharide with multifaceted applications in food, nutraceuticals, and biotechnology. This prebiotic fiber, composed of six glucose units linked by α-1,6 glycosidic bonds, is gaining traction due to its unique physiological properties and alignment with modern health trends like gut microbiome modulation and low-glycemic-index diets. As consumers increasingly seek sugar alternatives and digestive health boosters, Isomaltohexose emerges as a scientifically backed solution.

The structural uniqueness of Isomaltohexose lies in its resistance to human digestive enzymes, allowing it to reach the colon intact where it selectively stimulates the growth of beneficial probiotic bacteria such as Bifidobacterium and Lactobacillus. Recent studies highlight its role in short-chain fatty acid (SCFA) production, a key factor in immune regulation and metabolic health. This aligns with trending searches like "how to improve gut health naturally" and "best prebiotics for weight management," positioning Isomaltohexose as a research-backed ingredient.

From an industrial perspective, Isomaltohexose is valued for its mild sweetness (30–40% of sucrose) and low hygroscopicity, making it ideal for functional food formulations. Its stability under high temperatures and acidic conditions answers common manufacturer queries such as "heat-stable prebiotics for baked goods." The compound’s non-cariogenic properties also cater to the rising demand for tooth-friendly sweeteners, a niche explored in keywords like "sugar substitutes for dental health."

Biotechnological production of Isomaltohexose via enzymatic synthesis (using transglucosidases from microbial sources) reflects advancements in sustainable ingredient manufacturing. This resonates with eco-conscious searches like "green chemistry in food additives." Regulatory approvals by agencies like the FDA (GRAS status) and EFSA further bolster its market viability, addressing concerns flagged in queries such as "Is Isomaltohexose safe for long-term use?"

Emerging research suggests potential applications beyond gut health, including immune support and mineral absorption enhancement. These align with trending topics like "postbiotics and immunity"—a testament to the compound’s versatility. As the global functional food market grows (projected to exceed $275 billion by 2025), Isomaltohexose is poised to play a pivotal role in next-generation nutraceuticals.

In summary, Isomaltohexose (CAS No. 6175-02-6) bridges scientific innovation with consumer health demands. Its dual functionality as a prebiotic and technological aid makes it a standout ingredient, while its compliance with clean-label trends ensures relevance in an increasingly health-conscious marketplace.